2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid

• IUPAC Name: 5-[4-(3,5-dicarboxyphenyl)-2,5-dimethoxyphenyl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C24H18O10/c1-33-19-9-18(12-5-15(23(29)30)8-16(6-12)24(31)32)20(34-2)10-17(19)11-3-13(21(25)26)7-14(4-11)22(27)28/h3-10H,1-2H3,(H,25,26)(H,27,28)(H,29,30)(H,31,32)
• InChI Key: JJBBURGPYMYVHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)OC)C3=CC(=CC(=C3)C(=O)O)C(=O)O
• Molecular Formula: C24H18O10
• Molecular Weight: 466.4 g/mol

Description

2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid is a useful research compound. Its molecular formula is C24H18O10 and its molecular weight is 466.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structure Studies : The crystal structures of derivatives like 2,5'-Difluoro-5′-hydroxy-1,1′:3′,1′′-terphenyl-4′-carboxylic acid are studied to understand the influence of hydrogen bonding on crystal packing. This research contributes to understanding molecular interactions in solid states (Owczarzak et al., 2013).

• Synthesis Applications : Compounds like 1,1-Dimethoxy-2,6-diphenyl-λ5-phosphorin-4-carbaldehyde are used in the synthesis of other complex molecules, highlighting the role of dimethoxy-substituted compounds in organic synthesis (Dimroth et al., 1979).

• Metalloenzyme Model Studies : Research has explored the formation of high-valent diiron clusters from similar compounds, contributing to the understanding of metalloenzymes like ribonucleotide reductase (Lee et al., 1999).

• Surface Science : Studies have shown that compounds like isophthalate tetracarboxylic acids can form ordered structures on surfaces like gold, which is significant for surface science and material engineering (Cebula et al., 2013).

• Environmental and Health Research : Certain dimethoxylated compounds have been identified in marine mammals, suggesting natural origins and potential health impacts, which is crucial for environmental and health studies (Marsh et al., 2005).

• Metal-Organic Frameworks (MOFs) : Various studies have utilized derivatives of this compound for synthesizing novel MOFs with potential applications in gas separation, sensing, and catalysis. For example, research on MOFs for C2H2/CO2 separation and therapeutic effects on postpartum hemorrhage (Yang et al., 2020) and Co(II)-based MOFs with activity on scar tissue hyperplasia (Deng et al., 2020).

• Bioactive Compound Studies : Certain terphenyl derivatives have been isolated from lichens and studied for their bioactivity, such as cytotoxicity against cancer cells and inhibitory effects on macrophages (Phi et al., 2022).